Cas no 1335049-15-4 (4-Pyridinamine, 5-bromo-2-chloro-N-methyl-)

• Product Name: 4-Pyridinamine, 5-bromo-2-chloro-N-methyl-
• CAS No: 1335049-15-4
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 6460696
• Update Time: 2025-05-20

4-Pyridinamine, 5-bromo-2-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 5-bromo-2-chloro-N-methyl-

• Inchi： 1S/C6H6BrClN2/c1-9-5-2-6(8)10-3-4(5)7/h2-3H,1H3,(H,9,10)
• InChI Key： WCFRHKGZIXPSDN-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C(NC)=C1

Experimental Properties

• Density: 1.700±0.06 g/cm3(Predicted)
• Boiling Point: 299.4±40.0 °C(Predicted)
• pka: 1.57±0.10(Predicted)

Additional information on 4-Pyridinamine, 5-bromo-2-chloro-N-methyl-

4-Pyridinamine, 5-Bromo-2-Chloro-N-Methyl-

4-Pyridinamine, 5-bromo-2-chloro-N-methyl- is a heterocyclic compound with the CAS number 1335049-15-4. This compound belongs to the class of pyridinamines, which are derivatives of pyridine with an amine group attached. The molecule features a pyridine ring substituted with bromine at position 5, chlorine at position 2, and an N-methylamino group at position 4. Its molecular formula is C6H5BrClN2, and its molecular weight is approximately 217.97 g/mol.

The synthesis of 4-Pyridinamine, 5-bromo-2-chloro-N-methyl- typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable bromopyridine derivative with an amine source in the presence of a base. The introduction of the N-methyl group can be achieved through alkylation or by using methylating agents such as methyl iodide. The presence of electron-withdrawing groups like bromine and chlorine on the pyridine ring enhances the reactivity of the compound in various chemical transformations.

4-Pyridinamine, 5-bromo-2-chloro-N-methyl- has been studied for its potential applications in medicinal chemistry and materials science. Recent research has focused on its role as a building block for more complex heterocyclic structures, which are valuable in drug discovery. For instance, this compound has been used as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and inflammation.

In terms of pharmacological properties, 4-Pyridinamine, 5-bromo-2-chloro-N-methyl- exhibits moderate inhibitory activity against certain enzymes involved in cellular signaling pathways. Studies have shown that it can modulate kinase activity, making it a potential candidate for anti-cancer drug development. Additionally, its ability to act as a ligand for metal ions has led to investigations into its use in coordination chemistry and catalysis.

The stability and reactivity of 4-Pyridinamine, 5-bromo-2-chloro-N-methyl- make it a versatile starting material for organic synthesis. Its substitution pattern allows for further functionalization at various positions on the pyridine ring, enabling the creation of diverse derivatives with tailored properties. Recent advancements in asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which are crucial for studying stereochemical effects in biological systems.

In conclusion, 4-Pyridinamine, 5-bromo-2-chloro-N-methyl- is a valuable compound in contemporary organic chemistry due to its structural versatility and reactivity. Its applications span from medicinal chemistry to materials science, and ongoing research continues to uncover new potential uses for this compound. As synthetic methodologies improve and new biological targets emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.